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Compound of Interest

Compound Name:
N-(3-acetylphenyl)-4-

methoxybenzamide

CAS No.: 316150-74-0

Cat. No.: B2730633

Get Quote

Introduction & Compound Identity
N-(3-acetylphenyl)-4-methoxybenzamide is a diaryl amide featuring an electron-rich p-

anisoyl moiety coupled to a m-acetyl aniline. This electronic "push-pull" system—donating

methoxy group vs. withdrawing acetyl and amide groups—creates distinct spectroscopic

signatures useful for structural validation and impurity profiling.
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Property Data

IUPAC Name N-(3-acetylphenyl)-4-methoxybenzamide

Molecular Formula C₁₆H₁₅NO₃

Molecular Weight 269.30 g/mol

Monoisotopic Mass 269.1052 Da

SMILES
COC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C

(=O)C

Key Moieties
p-Methoxybenzoyl (Anisoyl), 3-

Aminoacetophenone

Synthesis & Experimental Context
To understand the impurity profile and spectral background, one must understand the

synthesis. The most robust route utilizes a Schotten-Baumann acylation, minimizing side

reactions common with coupling agents.

Protocol: Schotten-Baumann Acylation
Reagents: 3-Aminoacetophenone (1.0 eq), 4-Methoxybenzoyl chloride (1.1 eq), Pyridine (2.0

eq) or TEA, DCM (Solvent).

Procedure:

Dissolve 3-aminoacetophenone in dry DCM at 0°C.

Add base (Pyridine/TEA) to scavenge HCl.

Dropwise addition of 4-methoxybenzoyl chloride (dissolved in DCM) to control exotherm.

Warm to RT and stir for 4 hours.

Quench: 1M HCl wash (removes unreacted amine/pyridine), followed by NaHCO₃ wash

(removes acid).
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Purification: Recrystallization from Ethanol/Water.

Workflow Diagram (Graphviz)

Start:
3-Aminoacetophenone

(DCM, 0°C)

Add:
4-Methoxybenzoyl Chloride

+ Pyridine

Reaction:
Nucleophilic Acyl Substitution

(4h, RT)

Workup:
1. 1M HCl Wash

2. NaHCO3 Wash

Final Product:
N-(3-acetylphenyl)-4-methoxybenzamide

(Recryst. EtOH)

Click to download full resolution via product page

Figure 1: Step-wise synthesis workflow for the isolation of the target benzamide.[1][2]

Mass Spectrometry (MS) Analysis
The mass spectrum of this compound is dominated by cleavage at the amide bond. The

molecule is essentially two isobaric halves (Mass ~135 Da) connected by an amide linkage,

which simplifies the fragmentation pattern.

ESI-MS Data (Positive Mode)
Ion Type m/z (Calculated) Description

[M+H]⁺ 270.1
Protonated Molecular Ion

(Base Peak in soft ionization)

[M+Na]⁺ 292.1
Sodium Adduct (Common in

glass/solvent contamination)

Fragment A 135.0
[CH₃O-Ph-CO]⁺ (Acylium ion

of anisic acid)

Fragment B 136.1

[H₂N-Ph-COCH₃ + H]⁺

(Protonated 3-

aminoacetophenone)

Fragmentation Logic
Under Collision-Induced Dissociation (CID), the amide bond is the weakest link.

Alpha-Cleavage: The bond between the carbonyl carbon and the nitrogen breaks.
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Acylium Formation: The positive charge is stabilized by the resonance of the p-methoxy

group on the benzoyl fragment (m/z 135).

[M+H]+: 270.1
Parent Ion

Amide Bond Cleavage

m/z 135.0
[p-MeO-Ph-C≡O]+ 

(Acylium Ion)

 Major Path

m/z 136.1
[H2N-Ph-Ac]+ 

(Amine Fragment)

 Minor Path

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway in ESI+ MS analysis.[2]

Infrared Spectroscopy (IR)
The IR spectrum provides rapid confirmation of the functional group transformations (Amine

Amide).
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Frequency (cm⁻¹) Vibration Mode Structural Assignment

3300 - 3350 N-H Stretch
Secondary Amide (Sharp,

single band)

1680 C=O Stretch
Ketone (Conjugated to phenyl

ring)

1650 - 1660 C=O Stretch
Amide I (Lower freq due to

resonance)

1530 - 1550 N-H Bend
Amide II (Coupled C-N

stretch/N-H bend)

1250 C-O Stretch
Aryl Alkyl Ether (Methoxy

group)

820 - 840 C-H Bend
para-substituted benzene

(Anisoyl ring)

780, 690 C-H Bend
meta-substituted benzene

(Acetylphenyl ring)

Diagnostic Note: The presence of two carbonyl peaks (1680 and 1650) is the key identifier. If

only one broad peak is seen, the resolution is insufficient or the sample is wet.

Nuclear Magnetic Resonance (NMR)
NMR is the definitive method for structural validation. The data below assumes DMSO-d₆ as

the solvent, which is standard for moderately soluble amides and prevents proton exchange of

the amide NH.

¹H NMR (400 MHz, DMSO-d₆)
Chemical shifts (

) are referenced to TMS (0.00 ppm) or residual DMSO (2.50 ppm).
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(ppm) Multiplicity Integral Assignment
Coupling (

)

10.25 Singlet (br) 1H Amide NH -

8.25 Singlet (t-like) 1H
H-2

(Acetylphenyl)
-

8.05 Doublet 2H
H-2', H-6'

(Anisoyl) Hz

7.95 Doublet 1H
H-6

(Acetylphenyl) Hz

7.70 Doublet 1H
H-4

(Acetylphenyl) Hz

7.50 Triplet 1H
H-5

(Acetylphenyl) Hz

7.08 Doublet 2H
H-3', H-5'

(Anisoyl) Hz

3.84 Singlet 3H Methoxy (-OCH₃) -

2.60 Singlet 3H Acetyl (-COCH₃) -

¹³C NMR (100 MHz, DMSO-d₆)
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(ppm) Carbon Type Assignment

197.8 C=O (Ketone) Acetyl Carbonyl

165.2 C=O (Amide) Benzamide Carbonyl

162.1 C-O (Ar) C-4' (Methoxy ipso)

139.5 C-N (Ar) C-1 (Amine ipso)

137.2 C-C=O (Ar) C-3 (Acetyl ipso)

129.8 CH (Ar) C-2', C-6' (Anisoyl)

129.2 CH (Ar) C-5 (Acetylphenyl)

126.8 CH (Ar) C-4/6 (Acetylphenyl)

123.5 CH (Ar) C-4/6 (Acetylphenyl)

119.8 CH (Ar)
C-2 (Acetylphenyl - isolated

between substituents)

113.8 CH (Ar) C-3', C-5' (Anisoyl)

55.6 CH₃ Methoxy Carbon

26.9 CH₃ Acetyl Methyl Carbon

NMR Assignment Diagram
The following diagram illustrates the logical flow of assigning protons based on splitting

patterns and chemical environment.

Singlet @ 3.84 ppm
(3H, O-CH3)

AA'BB' System
(7.08 & 8.05 ppm)
Para-substitution

Indicates Anisoyl Ring

Singlet @ 2.60 ppm
(3H, CO-CH3)

Meta Pattern
(Singlet, 2x Doublet, Triplet)

Asymmetric Ring

Indicates Acetylphenyl Ring

Target Structure
Validation
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Figure 3: Logic flow for 1H NMR structural assignment.

Quality Control & Impurity Profiling
When analyzing this compound for drug development, specific impurities must be monitored.

4-Methoxybenzoic Acid: Result of chloride hydrolysis.

Detection: Broad OH stretch in IR (2500-3300 cm⁻¹); Shifted aromatic protons in NMR.

3-Aminoacetophenone: Unreacted starting material.

Detection: Primary amine doublet (~5.0 ppm) in NMR; Distinct shift in HPLC retention

time.

Bis-acylation: Reaction at the nitrogen twice (rare due to sterics) or reaction at the ketone

alpha-carbon (very rare).

Detection: Disappearance of Amide NH peak in NMR; Mass = [M + Anisoyl]⁺.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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